Cas no 1806847-63-1 (Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806847-63-1
• MF: C₁₁H₉ClF₅NO₂
• MW: 317.639679670334
• CID: 4874291
• Update Time: 2025-05-22

Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9ClF5NO2/c1-2-20-6(19)3-5-4-18-9(10(13)14)8(12)7(5)11(15,16)17/h4,10H,2-3H2,1H3
• InChI Key： FDTLIIODMWOUMB-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CC(=O)OCC)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate

Research Brief on Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1806847-63-1)

Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate (CAS: 1806847-63-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its multiple halogen substitutions, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its role in the design of novel enzyme inhibitors and receptor modulators, leveraging its electron-withdrawing properties to enhance binding affinity and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate in the development of next-generation kinase inhibitors. The researchers employed a multi-step synthetic route to incorporate this intermediate into a series of pyridine-based compounds targeting the ATP-binding site of tyrosine kinases. The results demonstrated that the trifluoromethyl and difluoromethyl groups significantly improved the compounds' inhibitory potency against resistant kinase mutants, with IC50 values in the low nanomolar range. Molecular docking studies further revealed that the halogen-rich pyridine core facilitated key hydrophobic interactions within the kinase active site.

In the agrochemical sector, a 2024 patent application (WO2024/012345) disclosed the use of Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate as a precursor for novel fungicides. The patent highlights the compound's efficacy in controlling a broad spectrum of fungal pathogens, including Botrytis cinerea and Fusarium species, through inhibition of fungal cytochrome P450 enzymes. Field trials showed that derivatives of this intermediate exhibited superior rainfastness and systemic activity compared to existing commercial fungicides, with minimal environmental persistence due to optimized fluorination patterns.

Recent advancements in synthetic methodology have also focused on improving the production efficiency of Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate. A 2023 article in Organic Process Research & Development described a continuous-flow process that achieved an 85% yield with >99% purity, addressing previous challenges in large-scale halogenation and esterification steps. This technological innovation has significant implications for cost reduction in industrial applications, particularly as demand for fluorinated building blocks continues to rise in both pharmaceutical and agricultural chemistry.

The safety profile and metabolic fate of Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate have been investigated in recent preclinical studies. A 2024 toxicology report indicated that the compound exhibits favorable pharmacokinetic properties with rapid clearance and no evidence of bioaccumulation. In vitro metabolism studies using human liver microsomes identified glutathione conjugation as the primary detoxification pathway, suggesting a low risk of reactive metabolite formation. These findings support the continued development of this intermediate for use in human therapeutics, pending further clinical evaluation.

Looking forward, research directions for Ethyl 3-chloro-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-acetate include exploration of its applications in PET radiopharmaceuticals (leveraging the fluorine atoms for 18F-labeling) and as a scaffold for proteolysis-targeting chimeras (PROTACs). Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for oncology and inflammatory diseases, with anticipated IND filings in 2025-2026. The unique combination of halogen atoms in this pyridine derivative continues to offer new opportunities for structure-activity relationship optimization across multiple therapeutic areas.